Iodobenzene
Iodobenzene
Iodobenzene is an organoiodine compound consisting of a benzene ring substituted with one iodine atom. It is useful as a synthetic intermediate in organic chemistry. It is a volatile colorless liquid, although aged samples appear yellowish. Iodobenzene reacts with chlorine to give the complex, iodobenzene dichloride, which is used as a solid source of chlorine. Iodobenzene can also serve as a substrate for the Sonogashira coupling, Heck reaction, and other metal-catalyzed couplings. These reactions proceed via the oxidative addition of iodobenzene.
Brand Name:
Vulcanchem
CAS No.:
591-50-4
VCID:
VC0050100
InChI:
InChI=1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H
SMILES:
C1=CC=C(C=C1)I
Molecular Formula:
C6H5I
Molecular Weight:
204.01 g/mol
Iodobenzene
CAS No.: 591-50-4
Reference Standards
VCID: VC0050100
Molecular Formula: C6H5I
Molecular Weight: 204.01 g/mol
| CAS No. | 591-50-4 |
|---|---|
| Product Name | Iodobenzene |
| Molecular Formula | C6H5I |
| Molecular Weight | 204.01 g/mol |
| IUPAC Name | iodobenzene |
| Standard InChI | InChI=1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H |
| Standard InChIKey | SNHMUERNLJLMHN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)I |
| Canonical SMILES | C1=CC=C(C=C1)I |
| Boiling Point | 188.4 °C |
| Colorform | Liquid |
| Density | 1.808 g/cu cm at 20 °C |
| Flash Point | 77 °C (171 °F) - closed cup |
| Melting Point | -31.3 °C |
| Description | Iodobenzene is an organoiodine compound consisting of a benzene ring substituted with one iodine atom. It is useful as a synthetic intermediate in organic chemistry. It is a volatile colorless liquid, although aged samples appear yellowish. Iodobenzene reacts with chlorine to give the complex, iodobenzene dichloride, which is used as a solid source of chlorine. Iodobenzene can also serve as a substrate for the Sonogashira coupling, Heck reaction, and other metal-catalyzed couplings. These reactions proceed via the oxidative addition of iodobenzene. |
| Solubility | 0.00 M Soluble in ethanol; slightly soluble in ether, DMSO Miscible with acetone, benzene, carbon tetrachloride, and ligroin In water, 340 mg/L at 30 °C |
| Synonyms | iodobenzene iodobenzene, 123I-labeled iodobenzene, 125I-labeled iodobenzene, 14C-labeled |
| Vapor Pressure | 1.06 mmHg 1.06 mm Hg at 25 °C (extrapolated) |
| PubChem Compound | 11575 |
| Last Modified | Nov 11 2021 |
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